6-Fluoropyridine-3-sulfonyl fluoride
Overview
Description
6-Fluoropyridine-3-sulfonyl fluoride is a chemical compound with the CAS Number: 1259065-58-1 . It has a molecular weight of 179.15 . The IUPAC name for this compound is 6-fluoro-3-pyridinesulfonyl fluoride . It is typically stored at a temperature of 4 degrees Celsius and has a physical form of oil .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 6-Fluoropyridine-3-sulfonyl fluoride, has been a topic of interest in recent years . Fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . A copper-catalyzed fluorosulfonylation reaction of a wide range of arenediazonium salts provides arenesulfonyl fluorides .Molecular Structure Analysis
The InChI code for 6-Fluoropyridine-3-sulfonyl fluoride is 1S/C5H3F2NO2S/c6-5-2-1-4 (3-8-5)11 (7,9)10/h1-3H . This code provides a specific identifier for the molecular structure of the compound.Chemical Reactions Analysis
Fluorosulfonyl radicals have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .Physical And Chemical Properties Analysis
6-Fluoropyridine-3-sulfonyl fluoride has a molecular weight of 179.15 . It is stored at a temperature of 4 degrees Celsius and has a physical form of oil .Scientific Research Applications
- 6-Fluoropyridine-3-sulfonyl fluoride is a valuable building block for synthesizing fluorinated pyridines. These compounds find applications in various fields, including medicinal chemistry, agrochemicals, and materials science .
- The introduction of fluorine atoms into lead structures enhances the physical, biological, and environmental properties of compounds. Fluorine-containing substituents are commonly incorporated into carbocyclic aromatic rings, leading to commercialized agricultural active ingredients .
- Fluoropyridines are less reactive than their chlorinated and brominated analogues, making their selective synthesis challenging. Researchers explore methods for preparing 2-, 3-, and 4-fluoropyridines, as well as di- and polyfluoropyridines .
- 18F-substituted pyridines are of special interest as potential imaging agents for various biological applications. Researchers investigate synthetic routes to incorporate fluorine-18 (18F) into pyridine structures for positron emission tomography (PET) imaging .
- Sulfonyl fluorides, including 6-fluoropyridine-3-sulfonyl fluoride, have applications in chemical biology and drug discovery. They serve as reactive intermediates for covalent modification of biomolecules, such as proteins and enzymes .
- Fluorosulfonyl compounds can modify surfaces, enhancing properties like hydrophobicity, chemical stability, and corrosion resistance. Researchers investigate their use in coatings, sensors, and functional materials .
- 6-Fluoropyridine-3-sulfonyl fluoride participates in various synthetic reactions, such as nucleophilic substitution and cyclization. These transformations allow access to diverse fluorinated compounds with unique reactivity profiles .
- The sulfonyl fluoride group in 6-fluoropyridine-3-sulfonyl fluoride acts as an electrophilic fluorinating agent. Researchers explore its use in selective fluorination reactions, especially in the presence of other functional groups .
Synthesis of Fluorinated Pyridines
Radiolabeling for Imaging Agents
Chemical Biology and Drug Discovery
Materials Science and Surface Modification
Organic Synthesis and Functional Group Transformations
Electrophilic Fluorination Reactions
Safety and Hazards
The safety information for 6-Fluoropyridine-3-sulfonyl fluoride indicates that it is a dangerous compound . It has a GHS05 pictogram, and the hazard statements include H314, which means it causes severe skin burns and eye damage . The precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501 .
Future Directions
The field of S(VI) fluoride chemistry has witnessed incredible growth driven by transformational method development and applications . Essential to this growth are methods that employ nitrogen, oxygen, and phosphorus bases . The future of 6-Fluoropyridine-3-sulfonyl fluoride and similar compounds lies in further exploring these methods and their potential applications.
properties
IUPAC Name |
6-fluoropyridine-3-sulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F2NO2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQBBJRSNPUGMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1S(=O)(=O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoropyridine-3-sulfonyl fluoride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(benzo[d]thiazol-2-yl)-4-butoxy-N-(2-(dimethylamino)ethyl)benzamide hydrochloride](/img/structure/B2505890.png)
![Benzyl 1-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate](/img/structure/B2505892.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-5-(pyridin-3-yl)-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2505896.png)
![Benzo[d]thiazol-6-yl(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)methanone](/img/structure/B2505900.png)
![4-chloro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide](/img/structure/B2505904.png)
![[2-(2-Aminoethoxy)ethyl]diethylamine](/img/structure/B2505909.png)
![N-([2,3'-bipyridin]-3-ylmethyl)-3-(benzyloxy)benzamide](/img/structure/B2505911.png)
![1-(4-bromophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2505912.png)